2,3-dimethyl-5-(phenylsulfonyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one

• IUPAC Name: 12-(benzenesulfonyl)-9,10-dimethyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• InChI: InChI=1S/C19H19NO4S/c1-19-12-15(14-10-6-7-11-16(14)24-19)17(18(21)20(19)2)25(22,23)13-8-4-3-5-9-13/h3-11,15,17H,12H2,1-2H3
• InChI Key: CTUJVZXTUXJREL-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1C)S(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4O2
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol

Description

Sulfones, such as phenylsulfonyl compounds, are a class of organic compounds containing a sulfonyl functional group attached to two carbon atoms. They are typically synthesized through the oxidation of sulfides.

Synthesis Analysis

The synthesis of sulfones often involves the oxidation of sulfides. For example, sulfides can be oxidized with hydrogen peroxide catalyzed by tantalum carbide to provide the corresponding sulfoxides, whereas niobium carbide as a catalyst efficiently affords the corresponding sulfones.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its molecular structure and the conditions under which the reactions are carried out. In general, sulfones can participate in a variety of chemical reactions, including nucleophilic substitutions and elimination reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. In the case of sulfones, they can act as electrophiles in nucleophilic substitution reactions.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. For sulfones, potential areas of research could include the development of new synthetic methods, the study of their reactivity, and their use in the synthesis of complex molecules.